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CAS No.: 49598-79-0

Cat. No.: B1666554

Get Quote

Part 1: Executive Summary & Chemical Context
N-nitro-1-adamantanamine (

) represents a structural intersection between diamondoid pharmacophores (e.g., Amantadine)
and high-energy density materials (HEDMs).[1][2] While the adamantane cage provides
lipophilicity and steric bulk, the N-nitro functionality introduces energetic potential and specific
hydrogen-bonding capabilities.[1]

Critical Analytical Challenges:

Rotational Disorder: The globular adamantane cage frequently exhibits rotational disorder in

the solid state, often requiring low-temperature data collection to resolve.[1][2]

Nitramine Lability: Primary nitramines are acid-sensitive and thermally labile; crystallization

requires neutral conditions and controlled temperature.[2]

N-N Bond Character: Determining the degree of delocalization between the amine and nitro

group (
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vs.

hybridization at the amine nitrogen).

Part 2: Experimental Protocol (Crystallization & Data
Acquisition)
Crystallization Strategy
Objective: Obtain single crystals suitable for SCXRD (

mm in at least two dimensions) without inducing decomposition.

Parameter Protocol Specification Scientific Rationale

Solvent System
Dichloromethane (DCM) /

Hexane or Ethanol (Neutral)

Avoid acidic solvents that

catalyze nitramine

decomposition.[1][2] DCM

solubilizes the cage; Hexane

acts as antisolvent.[1]

Method Slow Vapor Diffusion at 4°C

Low temperature suppresses

thermal decomposition and

reduces kinetic energy,

promoting ordered lattice

formation.[1][2]

Vessel Setup

Inner vial: 20 mg sample in 1

mL DCM. Outer vial: 4 mL

Hexane.[1][2]

Controlled supersaturation

prevents amorphous

precipitation.[1]

Pre-Screening
Polarized Light Microscopy

(PLM)

Verify crystallinity and

extinction behavior before

mounting.[1][2]

Data Acquisition Workflow
Instrument: Bruker D8 QUEST or equivalent (Mo-K

or Cu-K
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source).[1][2]

Mounting: Use a MiTeGen loop with perfluoropolyether oil (e.g., Fomblin).[1][2] Avoid epoxy

due to potential chemical reactivity.[1]

Temperature Control (Critical):

Set Point:100 K (Liquid Nitrogen stream).[1]

Reasoning: Adamantane derivatives often undergo phase transitions (plastic crystal

ordered crystal) upon cooling.[1][2] Room temperature data will likely yield a space group
of high symmetry (e.g., Fm-3m) with severe disorder, making atomic resolution impossible.
[1][2]

Collection Strategy:

Full sphere data collection (

for Mo).[1][2]

High redundancy (>4) to accurately model the weak high-angle reflections often

attenuated by the thermal motion of the cage.[1][2]

Part 3: Structural Solution & Refinement Logic
The following diagram illustrates the decision tree for solving the phase problem and handling

the characteristic disorder of the adamantane scaffold.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/journal/Zeitschrift-fur-Kristallographie-New-crystal-structures-2197-4578/publication/379831384_The_crystal_structure_of_1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea_C20H28N2OS/links/6627b56966ba7e2359f301a7/The-crystal-structure-of-1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea-C20H28N2OS.pdf?origin=scientificContributions
https://en.wikipedia.org/wiki/Adamantane
https://www.researchgate.net/journal/Zeitschrift-fur-Kristallographie-New-crystal-structures-2197-4578/publication/379831384_The_crystal_structure_of_1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea_C20H28N2OS/links/6627b56966ba7e2359f301a7/The-crystal-structure-of-1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea-C20H28N2OS.pdf?origin=scientificContributions
https://en.wikipedia.org/wiki/Adamantane
https://www.researchgate.net/journal/Zeitschrift-fur-Kristallographie-New-crystal-structures-2197-4578/publication/379831384_The_crystal_structure_of_1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea_C20H28N2OS/links/6627b56966ba7e2359f301a7/The-crystal-structure-of-1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea-C20H28N2OS.pdf?origin=scientificContributions
https://www.researchgate.net/journal/Zeitschrift-fur-Kristallographie-New-crystal-structures-2197-4578/publication/379831384_The_crystal_structure_of_1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea_C20H28N2OS/links/6627b56966ba7e2359f301a7/The-crystal-structure-of-1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea-C20H28N2OS.pdf?origin=scientificContributions
https://www.researchgate.net/journal/Zeitschrift-fur-Kristallographie-New-crystal-structures-2197-4578/publication/379831384_The_crystal_structure_of_1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea_C20H28N2OS/links/6627b56966ba7e2359f301a7/The-crystal-structure-of-1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea-C20H28N2OS.pdf?origin=scientificContributions
https://en.wikipedia.org/wiki/Adamantane
https://www.researchgate.net/journal/Zeitschrift-fur-Kristallographie-New-crystal-structures-2197-4578/publication/379831384_The_crystal_structure_of_1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea_C20H28N2OS/links/6627b56966ba7e2359f301a7/The-crystal-structure-of-1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea-C20H28N2OS.pdf?origin=scientificContributions
https://en.wikipedia.org/wiki/Adamantane
https://www.researchgate.net/journal/Zeitschrift-fur-Kristallographie-New-crystal-structures-2197-4578/publication/379831384_The_crystal_structure_of_1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea_C20H28N2OS/links/6627b56966ba7e2359f301a7/The-crystal-structure-of-1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea-C20H28N2OS.pdf?origin=scientificContributions
https://en.wikipedia.org/wiki/Adamantane
https://www.researchgate.net/journal/Zeitschrift-fur-Kristallographie-New-crystal-structures-2197-4578/publication/379831384_The_crystal_structure_of_1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea_C20H28N2OS/links/6627b56966ba7e2359f301a7/The-crystal-structure-of-1-1-adamantan-1-ylethyl-3-3-methoxyphenylthiourea-C20H28N2OS.pdf?origin=scientificContributions
https://en.wikipedia.org/wiki/Adamantane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Diffraction Data (100 K)

Space Group Determination
(Likely P21/c or P-1)

Structure Solution
(SHELXT / Dual Space)

Inspect Adamantane Cage
(Thermal Ellipsoids)

Cage Ordered?
Proceed to Anisotropic Refinement

No

Rotational Disorder Detected

Yes

Locate N-NO2 Group
Check H-bonding (Difference Fourier)

Split Positions (PART 1 / PART 2)
Apply Restraints (SAME/SADI)

Final Refinement
(Weighting Scheme, Extinction)

CheckCIF / R-factor Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1666554/docs?utm_src=pdf-body-img#crystal-structure-analysis-of-n-nitro-1-adamantanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision logic for crystallographic refinement, emphasizing disorder management

common in diamondoid structures.

Handling Adamantane Disorder
If the adamantane cage appears as "smeared" electron density:

Model Splitting: Define two rigid body orientations (PART 1 and PART 2).

Occupancy Refinement: Allow the occupancy of the two orientations to sum to 1.0 (free

variable).

Restraints: Apply SIMU and DELU restraints in SHELXL to ensure physically reasonable

thermal ellipsoids for the disordered carbons.

Part 4: Structural Analysis & Interpretation[2][3]
Molecular Geometry: The Nitramine Moiety
The core analysis must focus on the geometry of the

fragment.[1][2]

Amine Nitrogen Hybridization: Measure the sum of angles around the amine nitrogen.[1][2]

: Indicates

character and significant

-delocalization into the nitro group (planar).[1]

: Indicates

character (pyramidal).[1]

Bond Lengths:

N-N Bond: Expected range 1.30 – 1.38 Å.[1] A shorter bond implies higher double-bond

character (resonance stabilization).[1]

N-O Bonds: Typically 1.21 – 1.23 Å.[1]
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Crystal Packing & Hydrogen Bonding
Unlike simple adamantane, N-nitro-1-adamantanamine possesses a strong hydrogen bond

donor (N-H) and acceptors (O atoms of

).[1][2]

Primary Interaction: Look for N-H...O=N intermolecular hydrogen bonds forming chains or

dimers.[1][2]

Graph Set Analysis:

chains are common in primary nitramines.[1][2]

dimers may form if steric bulk permits.[1][2]

Comparative Data Table: Adamantane Derivatives

Structural Feature
1-Adamantanamine
HCl [1]

N-nitro-1-
adamantanamine
(Target)

Significance

Space Group P4/nmm (High Sym)
Likely P2

/c or P-1

Lower symmetry

expected due to N-

NO2 directionality.[1]

[2]

C-N Bond Length 1.49 Å ~1.47 Å
Inductive effect of

nitro group.

Packing Motif
Ionic Chloride

Network

Hydrogen Bonded (N-

H...O)

Shift from electrostatic

to dipole interactions.

[1][2]

Cage Disorder Severe at RT Reduced at 100 K

Critical for accurate

bond measurement.[1]

[2]
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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